8-(4-Hexylphenyl)-8-oxooctanoic acid

• IUPAC Name: 8-(4-hexylphenyl)-8-oxooctanoic acid
• InChI: InChI=1S/C20H30O3/c1-2-3-4-7-10-17-13-15-18(16-14-17)19(21)11-8-5-6-9-12-20(22)23/h13-16H,2-12H2,1H3,(H,22,23)
• InChI Key: DAHQMJPHPSNGJN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC=C(C=C1)C(=O)CCCCCCC(=O)O
• Molecular Formula: C20H30O3
• DSSTOX Substance ID: DTXSID20645432
• Molecular Weight: 318.4 g/mol
• CAS RN: 898791-57-6

Description

The compound “8-(4-Hexylphenyl)-8-oxooctanoic acid” is a fatty acid with a hexylphenyl group attached to the 8th carbon atom. Fatty acids are carboxylic acids with long aliphatic chains, which can be either saturated or unsaturated.

Molecular Structure Analysis

The molecular structure of this compound would likely consist of a long carbon chain with a carboxylic acid group (-COOH) at one end and a hexylphenyl group attached to the 8th carbon atom.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, fatty acids in general can undergo a variety of reactions. They can be esterified, hydrogenated, and can react with bases to form soaps.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be similar to those of other long-chain fatty acids. These might include a relatively high melting point and boiling point, and the ability to form micelles in solution.

Scientific Research Applications

Liquid Crystalline Applications

Research indicates that derivatives similar to 8-(4-Hexylphenyl)-8-oxooctanoic acid, such as 4′-(2,3 Dihydroxypropoxy) diphenyl 4-oxy-hexanoic acid, are analyzed for their liquid crystalline character and phase transitions. These substances are explored for their potential in creating new macromolecules with side chain liquid crystals, demonstrating flexibility, rigidity, and multifunctionality (López-Velázquez, Hernández-Sosa, Pérez, & Castillo-Rojas, 2012).

Medical Imaging and Metabolism Studies

Another derivative, 8-cyclopentadienyltricarbonyl 99mTc 8-oxooctanoic acid, has been synthesized for evaluating medium chain fatty acid metabolism in the liver. This compound is particularly interesting for its potential in medical imaging and studying metabolic processes in the liver (Lee, Choe, Chi, Paik, Lee, Choi, & Kim, 2004).

Electrochemical Sensing and Detection

Compounds like 8-Hydroxy-2'-deoxyguanosine, related in structure to this compound, have been studied for their electrochemical performance. These compounds are significant for their potential in developing biosensors and other electrochemical detection methods in medical and environmental applications (Li, Jia, Wang, & Liu, 2007).

Synthesis of Heterocyclic Compounds

Research on the synthesis of condensed heterocyclic compounds, using similar chemical structures, highlights the importance of such compounds in creating fluorescent materials and potential pharmaceuticals (Shimizu, Hirano, Satoh, & Miura, 2009).

Mechanism of Action

Target of Action

The primary target of 8-(4-Hexylphenyl)-8-oxooctanoic acid is the Thyroid hormone receptor alpha (THRA) . THRA is a high-affinity receptor for thyroid hormones, including triiodothyronine and thyroxine . It can act as a repressor or activator of transcription .

Mode of Action

Boronic acids and their esters, which this compound may be related to, are known to be mild lewis acids . They can interact with biological targets via reversible covalent interactions, making them valuable tools in drug design .

Biochemical Pathways

Boronic acids and their esters are often used in suzuki-miyaura coupling and stille coupling reactions . They are also used in palladium-catalyzed aminocarbonylation and cross-coupling reactions .

Pharmacokinetics

It’s important to note that boronic acids and their esters are only marginally stable in water . This could potentially affect the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties and its bioavailability.

Result of Action

Boronic acids and their esters are known to be used in the preparation of various bioactive compounds , suggesting that they may have diverse biological effects.

Action Environment

The stability of boronic acids and their esters in water could be influenced by environmental factors such as ph .

Safety and Hazards

As with any chemical compound, handling “8-(4-Hexylphenyl)-8-oxooctanoic acid” would require appropriate safety measures. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties. For example, if it has surfactant properties, it could be used in the formulation of soaps, detergents, or emulsions. If it has unique optical or electronic properties, it could find use in the field of organic electronics.